molecular formula C11H13N B6144843 6-phenyl-2,3,4,5-tetrahydropyridine CAS No. 57050-07-4

6-phenyl-2,3,4,5-tetrahydropyridine

Cat. No. B6144843
CAS RN: 57050-07-4
M. Wt: 159.2
InChI Key:
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Description

6-Phenyl-2,3,4,5-tetrahydropyridine (6-PHP) is an organic compound that is widely used in scientific research due to its unique properties. 6-PHP is a member of the pyridine family, a group of compounds that are known for their ability to form hydrogen bonds with other molecules. This property makes 6-PHP an ideal compound for research in many different fields, from drug development to chemical synthesis. 6-PHP has been studied extensively in recent years, and its potential applications are vast.

Scientific Research Applications

6-phenyl-2,3,4,5-tetrahydropyridine is used in a variety of scientific research applications, including drug development, chemical synthesis, and biochemistry. In drug development, 6-phenyl-2,3,4,5-tetrahydropyridine can be used as a starting material for synthesizing novel compounds. It has also been used in the synthesis of a variety of therapeutic agents, including anticonvulsants and antidepressants. In biochemistry, 6-phenyl-2,3,4,5-tetrahydropyridine has been used to study the structure and function of enzymes, as well as to investigate the role of certain proteins in disease.

Mechanism of Action

6-phenyl-2,3,4,5-tetrahydropyridine is believed to exert its effects by binding to specific receptors in the body. It has been shown to bind to a variety of receptors, including the serotonin, dopamine, and norepinephrine receptors. This binding leads to a variety of biochemical and physiological effects, which will be discussed in more detail below.
Biochemical and Physiological Effects
6-phenyl-2,3,4,5-tetrahydropyridine has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme monoamine oxidase, which is involved in the breakdown of neurotransmitters such as serotonin, dopamine, and norepinephrine. This inhibition leads to an increase in the levels of these neurotransmitters, which can have a variety of effects on mood and behavior. 6-phenyl-2,3,4,5-tetrahydropyridine has also been shown to have anti-inflammatory effects, as well as to modulate the activity of certain immune cells.

Advantages and Limitations for Lab Experiments

6-phenyl-2,3,4,5-tetrahydropyridine is a versatile compound that can be used in a variety of laboratory experiments. It is relatively easy to obtain and is relatively stable in aqueous solutions. Additionally, 6-phenyl-2,3,4,5-tetrahydropyridine is relatively non-toxic, making it a safe compound to work with in the laboratory. However, it is important to note that 6-phenyl-2,3,4,5-tetrahydropyridine is a relatively expensive compound and can be difficult to obtain in large quantities.

Future Directions

6-phenyl-2,3,4,5-tetrahydropyridine has a wide range of potential applications in scientific research. One potential area of research is the development of novel drugs that target specific receptors in the body. Additionally, 6-phenyl-2,3,4,5-tetrahydropyridine could be used to develop new methods of synthesizing therapeutic agents. Another potential area of research is the development of new methods for studying biochemical and physiological processes in the body. Finally, 6-phenyl-2,3,4,5-tetrahydropyridine could be used to investigate the role of certain proteins in disease.

Synthesis Methods

6-phenyl-2,3,4,5-tetrahydropyridine is synthesized through a multi-step process that begins with the reaction of pyridine with ethyl bromide. This reaction results in the formation of ethyl 2-bromopyridine, which is then reacted with benzyl chloride to form 6-phenyl-2,3,4,5-tetrahydropyridine. This synthesis method has been used to produce 6-phenyl-2,3,4,5-tetrahydropyridine in both laboratory and industrial settings.

properties

{ "Design of the Synthesis Pathway": "The synthesis of 6-phenyl-2,3,4,5-tetrahydropyridine can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "Benzaldehyde", "Acetophenone", "Ammonium acetate", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Tetrahydrofuran", "Methanol", "Hydrogen gas" ], "Reaction": [ "Step 1: Condensation of benzaldehyde and acetophenone in the presence of ammonium acetate and ethanol to form chalcone.", "Step 2: Reduction of chalcone using sodium borohydride in methanol to form 1,2,3,4-tetrahydrochalcone.", "Step 3: Cyclization of 1,2,3,4-tetrahydrochalcone using hydrochloric acid as a catalyst to form 6-phenyl-2,3,4,5-tetrahydropyridine.", "Step 4: Purification of the product using column chromatography with a solvent system of tetrahydrofuran and methanol.", "Step 5: Hydrogenation of the purified product using hydrogen gas and palladium on carbon as a catalyst to obtain the final product." ] }

CAS RN

57050-07-4

Product Name

6-phenyl-2,3,4,5-tetrahydropyridine

Molecular Formula

C11H13N

Molecular Weight

159.2

Purity

95

Origin of Product

United States

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